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Compound of Interest

Compound Name: LASSBIio0-1911

Cat. No.: B15590074

For inquiries, contact your institution's Environmental Health & Safety (EHS) department.

Purpose

This document provides essential procedural guidance for the safe and compliant disposal of
LASSBIi0-1911, a novel N-acylhydrazone derivative and histone deacetylase (HDAC) inhibitor.
The procedures outlined are designed to minimize risks to personnel, the environment, and
research integrity. This guide is intended for researchers, scientists, and drug development
professionals handling this compound.

Scope

This standard operating procedure (SOP) applies to all forms of LASSBio-1911 waste,
including but not limited to:

Unused or expired pure compound (solid).

Solutions containing LASSBio-1911.

Contaminated laboratory consumables (e.g., pipette tips, gloves, vials, and culture plates).

Spill cleanup materials.

Essential Safety Precautions
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A specific Safety Data Sheet (SDS) for LASSBIi0-1911 is not publicly available. Therefore,
LASSBI0-1911 and its associated waste must be treated as hazardous with unknown toxicity.
[1] The following precautions are mandatory:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles or glasses, and a laboratory coat when handling LASSBIo-
1911 waste.[2]

o Ventilation: Conduct all waste handling and consolidation activities within a certified chemical
fume hood to prevent inhalation of dust or aerosols.[2]

e Avoidance of Contamination: Do not dispose of LASSBi0o-1911 waste in regular trash or
down the sanitary sewer.[1][2][3] Evaporation in a fume hood is not a permissible disposal
method.[1][4]

e Incompatible Wastes: Do not mix LASSBIi0-1911 waste with other chemical waste streams
unless compatibility is certain.[1][5]

Waste Characterization and Segregation

Proper segregation is critical for safe disposal. LASSBi0-1911 waste should be categorized
and collected at the point of generation.
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Recommended Container

Waste Stream ID Waste Description
Type

Clearly labeled, sealed,

) ) chemically compatible
_ Pure solid LASSBio-1911, , o ,
LASSBIi0-1911-SOL ) container (e.g., original vial,
unused or expired.
glass or polyethylene

container).[6]

Leak-proof, screw-cap bottle
i Solutions containing LASSBio-  (amber glass or polyethylene
LASSBIi0-1911-LIQ _ _
1911 (e.g., in DMSO, buffers). recommended), compatible

with the solvent.[7]

) Lined, puncture-resistant
Contaminated consumables ) )
container or a designated

LASSBIi0-1911-CON (gloves, pipette tips, vials, )
etc). plastic bag clearly marked as
hazardous waste.[2][3]
Acutely toxic waste (if Segregated from all other
LASSBIi0-1911-ACU applicable based on waste streams in a designated,
experimental data). clearly marked container.

Step-by-Step Disposal Protocol
5.1 Waste Collection and Containerization
o Select Appropriate Container: Choose a container that is in good condition, leak-proof, and

chemically compatible with the waste.[6][8][9] For liquid waste, use containers with secure,
tight-fitting lids.[2]

» Point-of-Generation Collection: Collect waste in a designated Satellite Accumulation Area
(SAA) within the laboratory, at or near the location where the waste is generated.

» Keep Containers Closed: Waste containers must remain closed at all times, except when
actively adding waste.[6][10]

» Secondary Containment: Place all liquid waste containers in secondary containment (e.g., a
plastic bin) to mitigate spills.[6][9]
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5.2 Labeling
Proper labeling is a critical compliance and safety step.

o Immediate Labeling: Affix a hazardous waste label to the container as soon as the first drop
of waste is added.[6]

o Complete Information: The label must include the following information:
o The words "Hazardous Waste".[2][10]

o The full chemical name: "LASSBIi0-1911". Avoid using abbreviations or chemical formulas.
[10]

o A complete list of all constituents and their approximate percentages (including solvents).
[10]

o The primary hazard(s) associated with the waste (e.g., "Caution: Chemical of Unknown
Toxicity").[6]

o The date when waste accumulation began.[6]
5.3 Storage and Disposal

o Satellite Accumulation Area (SAA): Store the properly labeled waste containers in your lab's
designated SAA. This area must be under the control of laboratory personnel and should be
inspected weekly for any signs of leakage or container degradation.[9][11]

e Contact EHS: Once a waste container is full or ready for disposal, contact your institution's
Environmental Health & Safety (EHS) department to arrange for a waste pickup.[1][6]

e Provide Documentation: Be prepared to provide all necessary information to the EHS
personnel, including the contents of the waste as detailed on the label.[6]

o Professional Disposal: The EHS department will manage the ultimate disposal of the
hazardous waste through a licensed contractor, ensuring compliance with all federal, state,
and local regulations.[6]
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Spill Management

In the event of a spill of LASSBIi0-1911 powder or solution:
o Alert Personnel: Notify others in the immediate area.

» Evacuate: If the spill is large or poses an immediate respiratory hazard, evacuate the area
and contact EHS.

o Containment (for minor spills): If you are trained and it is safe to do so, contain the spill using
a chemical spill kit.

o Cleanup: Absorb liquid spills with an inert material (e.g., vermiculite, sand). For solid spills,
carefully sweep the material, avoiding dust generation.

» Dispose as Hazardous Waste: Collect all cleanup materials in a designated hazardous waste
container and label it appropriately as LASSBi0-1911 spill debris.

o Decontaminate: Clean the affected area thoroughly.

Workflow for LASSBIi0-1911 Disposal

The following diagram outlines the decision-making and procedural flow for the proper disposal
of LASSBio-1911.
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Workflow for the safe disposal of LASSBio-1911 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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